N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C18H18N2O4S2/c1-3-24-14-9-6-10-15-16(14)19-18(25-15)20-17(21)12-7-5-8-13(11-12)26(22,23)4-2/h5-11H,3-4H2,1-2H3,(H,19,20,21)
• InChI Key: VIWZGDZMASJDHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)CC
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide, also known as BZ-423, is a small molecule that has been identified as a potential immunomodulatory agent. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Synthesis and Material Science

N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide and related compounds have been synthesized and characterized for potential applications in material science and as precursors for further chemical modifications. For example, compounds with similar structures have been synthesized and evaluated for their fluorescence properties, which could have applications in materials science, particularly in the development of fluorescent materials or probes for biological and chemical sensors (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Antimicrobial and Anticancer Activity

Research has also focused on the antimicrobial and anticancer properties of benzamide derivatives, including compounds structurally related to N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide. These studies explore the potential of such compounds in treating infections and cancer. For instance, some newly synthesized benzamide derivatives have shown significant antibacterial and antifungal activities, suggesting their potential use as antimicrobial agents (B. Priya et al., 2006). Additionally, certain benzothiazole derivatives, including those with structural similarities to the compound , have demonstrated cytotoxicity against various cancer cell lines, indicating their potential as anticancer agents (N. Nam et al., 2010).

Catalysis

Compounds with benzothiazole moieties have been investigated for their use in catalysis. For instance, the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y has been studied for its efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This research indicates the potential of using such complexes in catalytic processes, which could have implications for chemical manufacturing and environmental technologies (M. Ghorbanloo & Ali Maleki Alamooti, 2017).

Chemical Sensors

Benzimidazole and benzothiazole conjugated Schiff bases have been studied as fluorescent sensors for metal ions such as Al3+ and Zn2+. These compounds exhibit solvatochromic behavior and aggregation-induced emission, making them suitable for use as sensors in detecting specific metal ions in various environments (G. Suman et al., 2019).